Cas no 52092-43-0 (2-bromo-4-nitro-1-oxido-pyridin-1-ium)

2-bromo-4-nitro-1-oxido-pyridin-1-ium Properties

Names and Identifiers

• 2-Bromo-4-nitropyridine N-oxide
• 2-Bromo-4-nitropyridine 1-oxide
• 2-bromo-4-nitro-1-oxido-pyridin-1-ium
• FT-0655220
• 2-bromo-4-nitro-1-oxidopyridin-1-ium
• NSC-174130
• IRBDHXCXCSFNEQ-UHFFFAOYSA-N
• MFCD00160743
• A828919
• 2-BROMO-4-NITROPYRIDIN-1-IUM-1-OLATE
• SY014602
• AS-46490
• AMY21924
• 52092-43-0
• NSC174130
• 2-Bromo-4-nitro-pyridine-N-oxide
• PB32150
• SCHEMBL1424323
• AKOS005259387
• 2-Bromo-4-nitro-1-oxo-1lambda~5~-pyridine
• DTXSID00397866
• 2-bromanyl-4-nitro-1-oxidanidyl-pyridin-1-ium
• 2-Bromo-4-nitropyridine-n-oxide
• MFCD001600743
• CS1071
• 2-Bromo-4-nitropyridineN-oxide
• 2-Bromo-4-nitropyridine1-oxide
• B3145
• J-508319
• PYRIDINE, 2-BROMO-4-NITRO-, 1-OXIDE
• 2-BROMO-4-NITRO-1-PYRIDINIUMOLATE
• STK687778
• 2-bromo-4-nitropyridine 1-oxide
• DB-002427
• +Expand

• MDL： MFCD00160743
• InChIKey： IRBDHXCXCSFNEQ-UHFFFAOYSA-N
• Inchi： 1S/C5H3BrN2O3/c6-5-3-4(8(10)11)1-2-7(5)9/h1-3H
• SMILES： C1=C[N+](=C(C=C1[N+](=O)[O-])Br)[O-]
• BRN： 145698

Computed Properties

• Exact Mass: 217.93300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 217.933
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• LogP: 2.30900
• PSA: 71.28000
• Boiling Point: 430.2±25.0 °C at 760 mmHg
• Melting Point: 144.0 to 148.0 deg-C
• Flash Point: 214℃
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.98

2-bromo-4-nitro-1-oxido-pyridin-1-ium Security Information

• Symbol: GHS06
• Safety Term：S22;S26;S36/37/39;S45
• Safety Instruction： S22-S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38
• Hazardous Material transportation number：2811
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 23/24/25-36/37/38
• Signal Word：warning
• HazardClass：6.1

2-bromo-4-nitro-1-oxido-pyridin-1-ium Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%